Cas no 182176-42-7 (2-Octadecyl-1-docosanol)

• Product Name: 2-Octadecyl-1-docosanol
• CAS No: 182176-42-7
• MF: C₄₀H₈₂O
• MW: 579.078493595123
• CID: 1071606
• Update Time: 2025-06-25

2-Octadecyl-1-docosanol Chemical and Physical Properties

Names and Identifiers

• 2-Octadecyl-1-docosanol
• 2-octadecyldocosan-1-ol

• Inchi： 1S/C40H82O/c1-3-5-7-9-11-13-15-17-19-21-22-24-26-28-30-32-34-36-38-40(39-41)37-35-33-31-29-27-25-23-20-18-16-14-12-10-8-6-4-2/h40-41H,3-39H2,1-2H3
• InChI Key： CHPRNYDWAOQKSK-UHFFFAOYSA-N
• SMILES： OCC(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCC

Additional information on 2-Octadecyl-1-docosanol

Professional Introduction to 2-Octadecyl-1-docosanol (CAS No. 182176-42-7)

2-Octadecyl-1-docosanol, with the chemical formula C₄₀H₈₁OH, is a long-chain alcohol that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 182176-42-7, belongs to the class of aliphatic alcohols and exhibits a high molecular weight, which contributes to its distinct solubility characteristics and potential applications in various industrial and biological systems.

The synthesis of 2-Octadecyl-1-docosanol typically involves organic reactions such as reduction or Grignard reactions, which are well-documented in organic chemistry literature. The compound's long hydrocarbon chain makes it an interesting candidate for studies involving membrane interactions, lubricants, and as an intermediate in the production of more complex molecules. Its high boiling point and stability under a range of temperatures further enhance its utility in industrial applications.

In recent years, research has begun to explore the biological activities of long-chain alcohols like 2-Octadecyl-1-docosanol. Studies have suggested that such compounds may exhibit properties that are beneficial in drug delivery systems, particularly in enhancing the bioavailability of hydrophobic drugs. The ability of 2-Octadecyl-1-docosanol to form micelles or liposomes could potentially be leveraged to create more efficient formulations for therapeutic agents.

One of the most promising areas of research involving 2-Octadecyl-1-docosanol is its application in nanotechnology. The compound's molecular structure allows it to stabilize nanoparticles, which is crucial for drug delivery systems where controlled release is essential. Additionally, its compatibility with various solvents makes it a versatile component in formulating stable colloidal solutions used in medical imaging and diagnostics.

The pharmaceutical industry has also shown interest in 2-Octadecyl-1-docosanol due to its potential role as a precursor in synthesizing more complex bioactive molecules. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anti-cancer properties. The long hydrocarbon chain can be modified through various chemical reactions to introduce functional groups that may enhance biological activity.

In industrial applications, 2-Octadecyl-1-docosanol is utilized as an additive in polymers and coatings to improve thermal stability and mechanical strength. Its high viscosity also makes it suitable for use as a lubricant in high-performance machinery where traditional lubricants may not perform effectively due to extreme temperatures or pressures.

Environmental scientists have begun to examine the ecological impact of long-chain alcohols like 2-Octadecyl-1-docosanol. Research indicates that while these compounds are less toxic than some synthetic alternatives, their persistence in aquatic environments could pose challenges. Understanding their degradation pathways and ecological footprint is crucial for developing sustainable practices in their use and disposal.

The future prospects for 2-Octadecyl-1-docosanol appear bright, with ongoing studies exploring new synthetic routes and applications. As our understanding of molecular interactions advances, the potential uses for this compound are likely to expand into novel fields such as materials science and biotechnology. Collaborative efforts between chemists, pharmacologists, and engineers will be essential in harnessing its full potential.

In conclusion, 2-Octadecyl-1-docosanol (CAS No. 182176-42-7) is a multifaceted compound with applications ranging from industrial additives to potential pharmaceutical intermediates. Its unique properties make it a valuable subject of study, with research continually uncovering new possibilities for its use in advanced technologies and medical formulations.